Cas no 478039-30-4 (3-Fluoropropyl 4-(2-methylpyrazolo1,5-apyrimidin-7-yl)phenyl ether)

3-Fluoropropyl 4-(2-methylpyrazolo[1,5-a]pyrimidin-7-yl)phenyl ether is a fluorinated aromatic ether derivative with a pyrazolopyrimidine core, offering unique structural and electronic properties. The incorporation of a 3-fluoropropyl group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and pharmaceutical research. The 2-methylpyrazolo[1,5-a]pyrimidin-7-yl moiety contributes to its potential as a bioactive scaffold, particularly in kinase inhibition and CNS-targeted applications. Its well-defined molecular structure allows for precise modifications, facilitating structure-activity relationship studies. This compound is suitable for use in drug discovery, serving as an intermediate or lead compound in the development of novel therapeutics. High purity and synthetic reproducibility ensure consistent performance in research applications.
3-Fluoropropyl 4-(2-methylpyrazolo1,5-apyrimidin-7-yl)phenyl ether structure
478039-30-4 structure
Product Name:3-Fluoropropyl 4-(2-methylpyrazolo1,5-apyrimidin-7-yl)phenyl ether
CAS No:478039-30-4
MF:
MW:
MDL:MFCD02571885
CID:4653120
Update Time:2025-05-19

3-Fluoropropyl 4-(2-methylpyrazolo1,5-apyrimidin-7-yl)phenyl ether Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoropropyl 4-(2-methylpyrazolo1,5-apyrimidin-7-yl)phenyl ether
    • MDL: MFCD02571885

3-Fluoropropyl 4-(2-methylpyrazolo1,5-apyrimidin-7-yl)phenyl ether Pricemore >>

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Additional information on 3-Fluoropropyl 4-(2-methylpyrazolo1,5-apyrimidin-7-yl)phenyl ether

Introduction to 3-Fluoropropyl 4-(2-methylpyrazolo[1,5-a]pyrimidin-7-yl)phenyl ether (CAS No. 478039-30-4)

3-Fluoropropyl 4-(2-methylpyrazolo[1,5-a]pyrimidin-7-yl)phenyl ether, identified by its CAS number 478039-30-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development. The presence of both a fluoropropyl moiety and a 2-methylpyrazolo[1,5-a]pyrimidin-7-yl substituent on a phenyl ether backbone suggests potential interactions with biological targets, which are critical for designing novel therapeutic agents.

The fluoropropyl group is known for its ability to enhance metabolic stability and bioavailability, while the 2-methylpyrazolo[1,5-a]pyrimidin-7-yl moiety is a structural motif that has been extensively studied for its biological activity. This particular scaffold is found in several bioactive molecules that have demonstrated efficacy in preclinical and clinical studies. The phenyl ether linkage not only contributes to the overall solubility and pharmacokinetic properties of the compound but also provides a platform for further chemical modifications, allowing for the optimization of its pharmacological profile.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the potential of such compounds as lead candidates for various therapeutic applications. The 3-Fluoropropyl 4-(2-methylpyrazolo[1,5-a]pyrimidin-7-yl)phenyl ether (CAS No. 478039-30-4) has been subjected to virtual screening and molecular docking studies to identify its binding affinity to potential biological targets. These studies have revealed promising interactions with enzymes and receptors involved in critical cellular pathways, including those associated with inflammation, cancer, and neurodegenerative diseases.

In particular, the 2-methylpyrazolo[1,5-a]pyrimidin-7-yl component of this compound has been implicated in its potential anti-inflammatory and anticancer properties. Pyrazolopyrimidine derivatives are well-documented for their ability to modulate signaling pathways such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are central to many inflammatory responses. Additionally, the fluoropropyl group may contribute to enhanced binding affinity by improving hydrophobic interactions with target proteins, thereby increasing the compound's overall efficacy.

The synthesis of 3-Fluoropropyl 4-(2-methylpyrazolo[1,5-a]pyrimidin-7-yl)phenyl ether (CAS No. 478039-30-4) involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the complex heterocyclic core efficiently. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of robust methodologies in producing bioactive molecules for drug development.

The pharmacological evaluation of this compound has been complemented by in vitro and in vivo studies designed to assess its biological activity and safety profile. Initial findings suggest that 3-Fluoropropyl 4-(2-methylpyrazolo[1,5-a]pyrimidin-7-yl)phenyl ether exhibits significant inhibitory effects on target enzymes relevant to chronic diseases. For instance, preclinical data indicate that it may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory cascade. Furthermore, its interaction with other therapeutic targets has been explored through detailed mechanistic studies aimed at elucidating its mode of action.

The structural features of this compound also make it an attractive scaffold for derivative design. By leveraging computational tools such as molecular dynamics simulations and structure-based drug design algorithms, researchers can predict how modifications to specific regions of the molecule might impact its biological activity. This approach allows for the rapid identification of optimized analogs with enhanced potency and reduced side effects. The integration of experimental data with computational predictions provides a powerful framework for accelerating the discovery process in medicinal chemistry.

As interest in targeted therapies continues to grow, compounds like 3-Fluoropropyl 4-(2-methylpyrazolo[1,5-a]pyrimidin-7-yl)phenyl ether (CAS No. 478039-30-4) represent valuable assets in pharmaceutical pipelines. Their unique structural composition offers a balance between chemical diversity and biological relevance, making them suitable for addressing unmet medical needs across multiple therapeutic areas. Future research will likely focus on refining synthetic routes to improve scalability while exploring novel derivatives that could further expand their therapeutic potential.

In conclusion,3-Fluoropropyl 4-(2-methylpyrazolo[1,5-a]pyrimidin-7-yl)phenyl ether is a structurally intriguing compound with significant promise in pharmaceutical applications. Its combination of known bioactive motifs and innovative molecular design positions it as a compelling candidate for further development. With ongoing advancements in synthetic chemistry and computational biology,3-Fluoropropyl 4-(2-methylpyrazolo[1,5-a]pyrimidin)-7 - ylphenylether (CAS No: 478039 - 30 - 4) continues to be an area of active investigation with potential implications for human health.

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